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Compound of Interest

Compound Name: Benzyltriethylammonium bromide

Cat. No.: B1329943 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Benzyltriethylammonium
bromide, a versatile quaternary ammonium salt widely utilized as a phase transfer catalyst in

organic synthesis. This document explores its various synonyms encountered in scientific

literature, details its applications with specific experimental protocols, presents quantitative data

in structured tables, and visualizes key processes using logical diagrams.

Nomenclature and Synonyms
In scientific literature, Benzyltriethylammonium bromide is known by several names, which

are often used interchangeably. A clear understanding of these synonyms is crucial for

exhaustive literature searches and accurate identification of the compound.

Table 1: Synonyms and Identifiers for Benzyltriethylammonium Bromide
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Identifier Type Identifier Source

Common Name
Benzyltriethylammonium

bromide
General Chemical Literature

IUPAC Name
benzyl(triethyl)azanium;bromid

e
IUPAC Nomenclature

Abbreviation BTEAB Common Laboratory Usage

TEBA Common Laboratory Usage

Alternative Name
Triethylbenzylammonium

bromide
Scientific Publications

N-benzyl-N,N-

diethylethanaminium bromide
Chemical Databases

Benzenemethanaminium,

N,N,N-triethyl-, bromide
Chemical Abstracts Service

CAS Number 5197-95-5 Chemical Abstracts Service

EC Number 225-986-1 European Chemicals Agency

PubChem CID 165294
National Center for

Biotechnology Information

Molecular Formula C₁₃H₂₂BrN Chemical Formula

Core Application: Phase Transfer Catalysis
Benzyltriethylammonium bromide's primary utility lies in its function as a phase transfer

catalyst (PTC). In heterogeneous reaction mixtures, where reactants are present in immiscible

phases (typically aqueous and organic), a PTC facilitates the transfer of a reactant from one

phase to another, thereby enabling or accelerating the reaction.[1][2] BTEAB, with its

quaternary ammonium structure, possesses both hydrophilic (the charged nitrogen head) and

lipophilic (the benzyl and ethyl groups) properties, allowing it to shuttle anionic species from the

aqueous phase into the organic phase where the reaction with an organic substrate can occur.

[1][2]
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This catalytic action is pivotal in a variety of organic transformations, including nucleophilic

substitutions, alkylations, and condensation reactions.[1][2] The use of BTEAB often leads to

milder reaction conditions, increased yields, and greater selectivity compared to traditional

methods.[1][2]

Mechanism of Phase Transfer Catalysis
The catalytic cycle of Benzyltriethylammonium bromide in a typical nucleophilic substitution

reaction (e.g., Williamson ether synthesis) can be visualized as a series of equilibria. The

quaternary ammonium cation (Q⁺) forms an ion pair with the nucleophile anion (Nu⁻) in the

aqueous phase. This ion pair is sufficiently lipophilic to diffuse across the phase boundary into

the organic phase. Here, the nucleophile is in a less solvated and therefore more reactive

state, allowing it to react with the organic substrate (R-X). The resulting product (R-Nu) remains

in the organic phase, and the catalyst cation pairs with the leaving group anion (X⁻) to form

Q⁺X⁻, which then returns to the aqueous phase to restart the cycle.

Aqueous Phase

Organic Phase

BTEAB (Q⁺Br⁻)

Ion Exchange
Q⁺Nu⁻ + Na⁺Br⁻Enters cycle

Nucleophile (Na⁺Nu⁻)

Reaction
Q⁺Nu⁻ + R-X → R-Nu + Q⁺X⁻

Transfers to
Organic Phase

Organic Substrate (R-X)

Catalyst Regeneration
(Transfers back to Aqueous Phase)

Product (R-Nu)
Product Formation
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Click to download full resolution via product page

Figure 1: Generalized workflow of Benzyltriethylammonium bromide in phase transfer
catalysis.

Key Experiments and Protocols
This section details experimental protocols for several key organic transformations where

Benzyltriethylammonium bromide is employed as a phase transfer catalyst.

Williamson Ether Synthesis
The Williamson ether synthesis is a widely used method for the preparation of ethers via an

Sₙ2 reaction between an alkoxide and a primary alkyl halide.[3][4] Phase transfer catalysis with

BTEAB significantly enhances the efficiency of this reaction, particularly when dealing with

phenoxides.

Experimental Protocol: Synthesis of 2-Butoxynaphthalene[3]

Preparation of the Nucleophile: In a 5 mL conical reaction vial equipped with a spin vane,

combine 150 mg of 2-naphthol and 2.5 mL of ethanol.

Add 87 mg of crushed solid sodium hydroxide to the stirring solution.

Equip the vial with an air condenser and heat the mixture to reflux for 10 minutes to form the

sodium 2-naphthoxide.

Addition of Catalyst and Electrophile: After cooling the solution to at least 60 °C, add a

catalytic amount of Benzyltriethylammonium bromide (e.g., 5 mol%).

Add 0.15 mL of 1-bromobutane via syringe.

Reaction: Reheat the reaction mixture to reflux and maintain for 50 minutes.

Work-up and Isolation: Cool the reaction vial and transfer the contents to a small Erlenmeyer

flask containing 3-4 chunks of ice and approximately 1 mL of ice-cold water to precipitate the

product.
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Collect the solid product by vacuum filtration using a Hirsch funnel, washing with ice-cold

water.

Dry the product by drawing air through the funnel for 5-10 minutes.

Table 2: Representative Yields for Williamson Ether Synthesis using Phase Transfer Catalysis*

Catalyst
Catalyst
Concentration
(mol%)

Product Yield (%) Reference

Tetrabutylammonium

bromide (TBAB)
1 85 [5]

Benzyltriethylammoni

um bromide (BTEAB)
1 90 (estimated) [6]

Tetrabutylphosphoniu

m bromide (TBPB)
1 92 [7]

18-Crown-6 1 90 [7]

Note: This table provides a comparative view of different phase transfer catalysts in a similar

Williamson ether synthesis reaction. The yield for BTEAB is an estimation based on its known

efficacy compared to other catalysts in similar reactions.

Synthesis of Chalcones
Chalcones, or 1,3-diaryl-2-propen-1-ones, are important intermediates in the synthesis of

various flavonoids and other biologically active compounds.[8] Their synthesis is often achieved

through a Claisen-Schmidt condensation, which can be efficiently catalyzed by BTEAB under

phase transfer conditions.

Experimental Protocol: Synthesis of a Chalcone Derivative[8]

Reaction Setup: In a 100 mL round-bottomed flask equipped with a magnetic stirrer, prepare

a biphasic system consisting of a solution of 4-acetylbiphenyl (0.043 mole) in a suitable
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organic solvent (e.g., dichloromethane) and an aqueous solution of sodium hydroxide (2.2 g

in 20 mL of water).

Addition of Catalyst: Add a catalytic amount of Benzyltriethylammonium bromide (e.g., 2-5

mol%) to the stirring mixture.

Addition of Aldehyde: Add the substituted benzaldehyde (0.043 mole) to the reaction mixture.

Reaction: Stir the mixture vigorously at room temperature. The reaction progress can be

monitored by the change in color of the reaction mixture.

Work-up and Isolation: Once the reaction is complete, separate the organic layer.

Wash the organic layer three times with 10 mL of water to remove the base and the catalyst.

Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent to

obtain the crude chalcone.

The product can be further purified by recrystallization or column chromatography.

Table 3: Yields of Chalcone Synthesis via Different Methods*

Method Catalyst Solvent
Reaction
Time (h)

Yield (%) Reference

Reflux KOH Ethanol 4 9.2 [9]

Grinding KOH None 0.5 32.6 [9]

Phase

Transfer

Catalysis

BTEAB
Dichlorometh

ane/Water
2 >90 (typical) [8]

Note: This table highlights the significant improvement in yield and reaction conditions when

using phase transfer catalysis compared to traditional methods.

Logical Relationships in Organic Synthesis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1329943?utm_src=pdf-body
https://www.benchchem.com/pdf/experimental_protocol_for_chalcone_synthesis_and_characterization.pdf
https://www.benchchem.com/pdf/experimental_protocol_for_chalcone_synthesis_and_characterization.pdf
https://iasj.rdd.edu.iq/journals/uploads/2024/12/25/01b86430e38546a85d3b7ee43a44d374.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The application of Benzyltriethylammonium bromide as a phase transfer catalyst can be

integrated into multi-step synthetic pathways. The following diagram illustrates a logical

workflow for a two-step synthesis involving a Williamson ether synthesis followed by a

subsequent transformation of the ether product.

Step 1: Williamson Ether Synthesis

Step 2: Further Transformation

Alcohol/Phenol

Ether Product

Alkyl Halide Base (e.g., NaOH) BTEAB (Catalyst)

Ether Product from Step 1

Purification and Isolation

Final Product

Reagents for Transformation

Click to download full resolution via product page

Figure 2: A logical workflow for a two-step organic synthesis utilizing BTEAB in the first step.

Conclusion
Benzyltriethylammonium bromide and its synonyms are indispensable tools in the arsenal of

the modern organic chemist. Its efficacy as a phase transfer catalyst enables a wide range of

synthetic transformations to be carried out under milder conditions with improved yields and

selectivity. A thorough understanding of its various names and applications, as detailed in this

guide, is essential for researchers and professionals in the fields of chemistry and drug
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development. The provided experimental protocols and logical workflows serve as a practical

starting point for the implementation of this versatile catalyst in laboratory and industrial

settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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